Cas no 22569-47-7 (bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium)
22569-47-7 structure
Product Name:bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium
CAS No:22569-47-7
MF:C16H30O7Zr2
MW:516.853204250336
CID:1413595
PubChem ID:89756
Update Time:2025-04-20
bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium Chemical and Physical Properties
Names and Identifiers
-
- Bis(2-ethylhexanoato-O)-mu-oxodioxodizirconium
- 2-ethylhexanoate
- oxozirconium
- oxygen(-2) anion
- bis(2-ethylhexanoato-O)-μ
- -oxodioxodizirconium
- 22569-47-7
- EINECS 245-089-9
- bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium
-
- Inchi: 1S/2C8H16O2.3O.2Zr/c2*1-3-5-6-7(4-2)8(9)10;;;;;/h2*7H,3-6H2,1-2H3,(H,9,10);;;;;/q;;;;-2;2*+2/p-2
- InChI Key: BNHRTZZCRIUWLK-UHFFFAOYSA-L
- SMILES: [Zr+2]=O.[Zr+2]=O.[O-]C(C(CC)CCCC)=O.[O-]C(C(CC)CCCC)=O.[O-2]
Computed Properties
- Exact Mass: 514.008551g/mol
- Monoisotopic Mass: 514.008551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 95.9
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 115Ų
bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium Related Literature
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
22569-47-7 (bis(2-ethylhexanoato-O)-μ-oxodioxodizirconium) Related Products
- 149-57-5(Levulinic acid)
- 617-62-9(2-Methylglutaric acid)
- 99-14-9(propane-1,2,3-tricarboxylic acid)
- 97-61-0(2-Methyl-pentanoic Acid)
- 1703-58-8(1,2,3,4-Butanetetracarboxylic acid)
- 1115-81-7((R)-(-)-2-Methylglutaric Acid)
- 1188-02-9(2-Methylheptanoic acid)
- 88-09-5(2-Ethylbutyric acid)
- 1460-16-8(Cycloheptanecarboxylic acid)
- 99-66-1(Valproic acid)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Essenoi Fine Chemical Co., Limited
Gold Member
CN Supplier
Reagent
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent